Cas no 3141-24-0 (2,3,5-Tribromothiophene)

2,3,5-Tribromothiophene is a brominated heterocyclic compound with the molecular formula C₄HBr₃S. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of three bromine atoms at the 2, 3, and 5 positions of the thiophene ring enhances its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Stille couplings, to construct complex molecular architectures. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. Additionally, its well-defined bromination pattern allows for selective functionalization, enabling precise modifications in target molecules.
2,3,5-Tribromothiophene structure
2,3,5-Tribromothiophene structure
Product Name:2,3,5-Tribromothiophene
CAS No:3141-24-0
MF:C4HBr3S
MW:320.827737569809
MDL:MFCD00014521
CID:43850
PubChem ID:76592
Update Time:2025-10-29

2,3,5-Tribromothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-Tribromothiophene
    • 2,3,5-tribromo-thiophene
    • 2,3,5-Tribrom-thiophen
    • 2,5-Tribromothiophene
    • Thiophene,2,3,5-tribromo
    • Thiophene,3,5-tribromo
    • NSC 263503
    • J-640124
    • AI3-62838
    • T0956
    • 2,3,5-Triibromothiophene
    • AS-13417
    • SY015567
    • EN300-83782
    • EINECS 221-544-7
    • MFCD00014521
    • C4HBr3S
    • CS-W012003
    • 2,3,5-Tribromothiophene, 96%
    • SB66352
    • A15988
    • NSC263503
    • SCHEMBL917122
    • AC-4902
    • AKOS005259584
    • HX5MEU6VFT
    • Thiophene, 2,3,5-tribromo-
    • NSC-263503
    • NS00029085
    • FT-0602535
    • J-800128
    • 2,3,5-tribromo thiophene
    • AMY17957
    • 3141-24-0
    • Thiophene,3,5-tribromo-
    • InChI=1/C4HBr3S/c5-2-1-3(6)8-4(2)7/h1
    • Q-101193
    • DTXSID8062862
    • DB-048029
    • MDL： MFCD00014521
    • Inchi： 1S/C4HBr3S/c5-2-1-3(6)8-4(2)7/h1H
    • InChI Key： SKDNDSLDRLEELJ-UHFFFAOYSA-N
    • SMILES： BrC1=C(SC(=C1)Br)Br
    • BRN： 111486

Computed Properties

  • Exact Mass: 317.73500
  • Monoisotopic Mass: 317.735
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 2.483 g/mL at 25 °C(lit.)
  • Melting Point: 25-28 °C (lit.)
  • Boiling Point: 120 °C/11 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.664(lit.)
  • PSA: 28.24000
  • LogP: 4.03560
  • Solubility: Not available

2,3,5-Tribromothiophene Security Information

2,3,5-Tribromothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,5-Tribromothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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2,3,5-Tribromothiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3141-24-0)2,3,5-Tribromothiophene
Order Number:sfd1961
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3141-24-0)2,3,5-Tribromo Thiophene
Order Number:LE095;LE2448608
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:37
Price ($):discuss personally
Email:18501500038@163.com

2,3,5-Tribromothiophene Related Literature

3141-24-0 (2,3,5-Tribromothiophene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3141-24-0)2,3,5-Tribromothiophene
sfd1961
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3141-24-0)2,3,5-Tribromo Thiophene
LE095;LE2448608
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email